N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(8-methyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H25ClN4O2S/c1-28-12-10-23(11-13-28)26-21(16-6-4-3-5-7-16)22(27-23)31-15-20(29)25-18-14-17(24)8-9-19(18)30-2/h3-9,14H,10-13,15H2,1-2H3,(H,25,29)
• InChI Key: APRDBJDJEBXKMW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=CC(=C3)Cl)OC)C4=CC=CC=C4
• Molecular Formula: C23H25ClN4O2S
• Molecular Weight: 457.0 g/mol
• CAS No.: 1189956-19-1

Description

N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H25ClN4O2S and its molecular weight is 456.99. The purity is usually 95%.
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Biological Activity

Chemical Structure and Properties

The compound features a complex structure that includes a chloro-substituted methoxyphenyl group and a triazaspiro moiety. Its molecular formula is $C_{19}H_{21}ClN_4OS$, with a molecular weight of approximately 392.91 g/mol. The presence of sulfur in the thioacetamide group is significant for its biological interactions.

The biological activity of this compound primarily stems from its interaction with various biological targets:

• Antitumor Activity : Preliminary studies indicate that the compound may exhibit cytotoxic effects against certain cancer cell lines. The mechanism appears to involve the induction of apoptosis through the activation of caspase pathways .
• Antimicrobial Properties : The compound has shown promising results in inhibiting the growth of various microorganisms. In vitro tests demonstrated significant activity against both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential .
• Anti-inflammatory Effects : Research indicates that the compound may modulate inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines. This effect could be beneficial in treating inflammatory diseases .

Case Studies

Several studies have explored the biological activity of similar compounds, providing insights into the potential efficacy and safety of N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide:

• Study on Antitumor Activity : A study evaluated a series of related compounds for their ability to induce apoptosis in human tumor cells. Results indicated that compounds with structural similarities to our target exhibited significant cytotoxicity against breast and lung cancer cell lines .
• Antimicrobial Testing : In another investigation, derivatives of similar thioacetamides were tested against Staphylococcus aureus and Escherichia coli using disk diffusion methods. The results showed notable inhibition zones, suggesting effective antimicrobial properties .

Data Table: Summary of Biological Activities

Activity Type	Effectiveness	Reference
Antitumor	Induces apoptosis in cancer cells
Antimicrobial	Inhibits growth of bacteria
Anti-inflammatory	Modulates cytokine production